N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-5-chlorothiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-5-chlorothiophene-2-carboxamide is a useful research compound. Its molecular formula is C11H5BrClN3O2S2 and its molecular weight is 390.65. The purity is usually 95%.
BenchChem offers high-quality N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-5-chlorothiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-5-chlorothiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Computational Applications
In a study by Kanwal et al. (2022), derivatives of pyrazole-thiophene-based amide, including compounds related to N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-5-chlorothiophene-2-carboxamide, were synthesized. These compounds were studied for their non-linear optical (NLO) properties, nuclear magnetic resonance (NMR), and other chemical reactivity descriptors using density functional theory (DFT) calculations. The study found that compound 9f exhibited superior non-linear optical response, and compounds 9c and 9h were predicted to be the most chemically reactive based on their reactivity descriptors (Kanwal et al., 2022).
Antimicrobial Activity
Makwana and Naliapara (2014) reported on novel 1,3,4-oxadiazole synthesized by conventional methods, which included the reaction of 5-bromothiophene-2-carbohydrazide, a compound structurally similar to N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-5-chlorothiophene-2-carboxamide. The synthesized compounds showed moderate to good antimicrobial and antifungal activities (Makwana & Naliapara, 2014).
Synthesis and Characterization in Organic Chemistry
Ramazani and Rezaei (2010) developed a novel method for the synthesis of 2,5-disubstituted 1,3,4-oxadiazole derivatives. This method is relevant for compounds like N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-5-chlorothiophene-2-carboxamide, offering an efficient approach for their synthesis without the need for catalysts or activation (Ramazani & Rezaei, 2010).
Mechanism of Action
Target of Action
Similar compounds have been synthesized for their potential biological activities .
Mode of Action
It is known that similar compounds interact with their targets through various mechanisms, such as binding to specific receptors or enzymes, which can lead to changes in cellular processes .
Biochemical Pathways
Similar compounds have been known to affect various biochemical pathways, leading to downstream effects such as the activation or inhibition of certain cellular processes .
Result of Action
Similar compounds have been known to induce various cellular responses, depending on their mode of action and the specific targets they interact with .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect how the compound interacts with its targets and its overall effectiveness .
properties
IUPAC Name |
N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-5-chlorothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H5BrClN3O2S2/c12-7-3-1-6(19-7)10-15-16-11(18-10)14-9(17)5-2-4-8(13)20-5/h1-4H,(H,14,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVWXNZQFSGDVRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)Br)C2=NN=C(O2)NC(=O)C3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H5BrClN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-5-chlorothiophene-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.